pyrazolo[1,5-b]pyridazin-3-yl-[3-(1H-1,2,4-triazol-5-yl)morpholin-4-yl]methanone

Catalog No.
S7072641
CAS No.
M.F
C13H13N7O2
M. Wt
299.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
pyrazolo[1,5-b]pyridazin-3-yl-[3-(1H-1,2,4-triazol...

Product Name

pyrazolo[1,5-b]pyridazin-3-yl-[3-(1H-1,2,4-triazol-5-yl)morpholin-4-yl]methanone

IUPAC Name

pyrazolo[1,5-b]pyridazin-3-yl-[3-(1H-1,2,4-triazol-5-yl)morpholin-4-yl]methanone

Molecular Formula

C13H13N7O2

Molecular Weight

299.29 g/mol

InChI

InChI=1S/C13H13N7O2/c21-13(9-6-17-20-10(9)2-1-3-16-20)19-4-5-22-7-11(19)12-14-8-15-18-12/h1-3,6,8,11H,4-5,7H2,(H,14,15,18)

InChI Key

SLCILKBNMHAZDA-UHFFFAOYSA-N

Canonical SMILES

C1COCC(N1C(=O)C2=C3C=CC=NN3N=C2)C4=NC=NN4
Pyrazolo[1,5-b]pyridazin-3-yl-[3-(1H-1,2,4-triazol-5-yl)morpholin-4-yl]methanone (PPM) is a chemical compound that belongs to the family of pyridazine derivatives. It has been the subject of significant research due to its unique chemical properties, which make it highly suitable for numerous applications in scientific experiments. This paper will provide an overview of PPM, including its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

PPM is a pyridazine compound that has a morpholine group attached to the carbon atom at position three, and a triazole group attached to the morpholine nitrogen atom. This chemical structure makes PPM an essential component of several biologically active molecules, including antivirals, anticancer agents, and protein kinase inhibitors.

PPM has a molecular weight of 443.52 g/mol and a molecular formula of C23H27N9O2. It is a yellow powder, which is soluble in DMSO and DMF. Its melting point is 304°C, and its boiling point is 649.9°C. PPM is relatively stable under normal laboratory conditions.
PPM can be synthesized through a two-step synthetic process. In the first step, 3-bromo-6-cyano-pyridazine is reacted with the triazole compound, 3-(1H-1,2,4-triazol-5-yl)morpholine, to form a intermediate. In the second step, the intermediate is reacted with 4-(dimethylamino) phenyl) methanone or 4-(methylsulfonyl) phenyl) methanone to obtain PPM.
PPM can be characterized using various techniques such as proton and carbon-13 NMR spectroscopy, mass spectroscopy, and infrared spectroscopy.

Several analytical techniques have been used to monitor the production and purity of PPM; these include high-performance liquid chromatography (HPLC), gas chromatography (GC), and thin-layer chromatography (TLC). HPLC is the most commonly used technique due to its high sensitivity, reproducibility, and accuracy.

PPM has been shown to exhibit biological activity against several viruses, including herpes simplex virus type 1, respiratory syncytial virus, and influenza virus. It also exhibits cytotoxic activity against various cancer cell lines. PPM is selectively toxic to cancer cells and can induce apoptosis, making it a potential candidate for cancer therapy.

PPM has shown low toxicity in animal studies. However, precautions should be taken when handling PPM to avoid inhalation, skin, and eye contact. PPM should be handled in a fume hood or other well-ventilated area.

PPM has numerous applications in scientific experiments, including its use as:
- An antiviral agent
- An anticancer agent
- An antifungal agent
- An inhibitor of protein kinase activity

PPM continues to be the subject of significant research due to its potential applications in several fields, including medicine, biochemistry, and pharmaceuticals.

PPM's potential implications in various fields of research and industry include:
- Development of new antiviral, anticancer, and antifungal agents
- Development of new protein kinase inhibitors
- Improvement of drug delivery systems
- Development of new analytical techniques
Limitations
PPM has some limitations, including:
- The safety profile in humans is not yet established
- It is relatively expensive to produce
- There is limited information available on its long-term effects.

There are several potential future directions for PPM research, including:
- Investigation of the safety profiles in humans
- Development of new formulations for drug delivery
- Exploration of new synthetic routes for PPM
- Development of PPM derivatives to enhance its bioactivity.

PPM is a unique and chemically interesting compound with several potential applications in scientific experiments. Its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions are discussed in this paper. With more research, PPM and its derivative compounds could prove to be transformative in various fields of research and industry.

XLogP3

-0.7

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

1

Exact Mass

299.11307268 g/mol

Monoisotopic Mass

299.11307268 g/mol

Heavy Atom Count

22

Dates

Modify: 2023-08-26

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